4-{2-[4-(But-3-en-1-yl)phenyl]ethenyl}-1,1'-biphenyl

• Molecular Formula: C24H22
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 1-but-3-enyl-4-[2-(4-phenylphenyl)ethenyl]benzene
• InChI: InChI=1S/C24H22/c1-2-3-7-20-10-12-21(13-11-20)14-15-22-16-18-24(19-17-22)23-8-5-4-6-9-23/h2,4-6,8-19H,1,3,7H2
• InChI Key: PDFRRJXUFYKEGW-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC1=CC=C(C=C1)C=CC2=CC=C(C=C2)C3=CC=CC=C3
• CAS No.: 137733-63-2

Description

4-{2-[4-(But-3-en-1-yl)phenyl]ethenyl}-1,1’-biphenyl is an organic compound that belongs to the class of biphenyl derivatives This compound features a biphenyl core with a but-3-en-1-yl group and a phenyl group attached via an ethenyl linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{2-[4-(But-3-en-1-yl)phenyl]ethenyl}-1,1’-biphenyl typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the but-3-en-1-yl group and the phenyl group.

Coupling Reaction: The but-3-en-1-yl group is coupled with the phenyl group using a palladium-catalyzed cross-coupling reaction, such as the Suzuki or Heck reaction.

Formation of Biphenyl Core: The biphenyl core is formed through a series of electrophilic aromatic substitution reactions.

Final Assembly: The final step involves the attachment of the ethenyl linkage to the biphenyl core, completing the synthesis of the compound.

Industrial Production Methods

Industrial production of 4-{2-[4-(But-3-en-1-yl)phenyl]ethenyl}-1,1’-biphenyl may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The use of advanced catalysts and purification techniques, such as chromatography, is essential for efficient production.

Chemical Reactions Analysis

Types of Reactions

4-{2-[4-(But-3-en-1-yl)phenyl]ethenyl}-1,1’-biphenyl undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the ethenyl linkage to an ethyl group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the biphenyl core.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Electrophiles such as halogens, nitro groups, and sulfonic acids.

Major Products

Oxidation: Ketones, carboxylic acids.

Reduction: Ethyl-substituted biphenyl derivatives.

Substitution: Halogenated, nitrated, or sulfonated biphenyl derivatives.

Scientific Research Applications

4-{2-[4-(But-3-en-1-yl)phenyl]ethenyl}-1,1’-biphenyl has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and liquid crystals.

Mechanism of Action

The mechanism of action of 4-{2-[4-(But-3-en-1-yl)phenyl]ethenyl}-1,1’-biphenyl involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may bind to enzymes, receptors, or other proteins, altering their activity.

Pathways Involved: It can modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

1,1’-Biphenyl, 4-methyl-: A biphenyl derivative with a methyl group instead of the but-3-en-1-yl group.

1,1’-Biphenyl, 4-ethenyl-: A biphenyl derivative with an ethenyl group similar to the target compound.

(Z)-4-Phenylbut-3-en-2-one: A structurally related compound with a butenone group.